Cas no 80586-28-3 (3-bromo-2-methylpropionic acid)

• Product Name: 3-bromo-2-methylpropionic acid
• CAS No: 80586-28-3
• MF: C₄H₇BrO₂
• MW: 167.001180887222
• CID: 1801472
• PubChem ID: 304776
• Update Time: 2025-04-21

3-bromo-2-methylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methylpropionic acid
• Q27236247
• AKOS006346217
• 3-bromo-2-methylpropanoicacid
• (2RS)-3-Bromo-2-methyl-propanoic Acid
• SY053516
• Captopril EP Impurity D
• A10794
• AS-10606
• Propanoic acid, 3-bromo-2-methyl-
• 2-methyl-3-bromopropionic acid
• 07304AI75I
• DA-62047
• (2RS)-3-BROMO-2-METHYLPROPANOIC ACID
• NSC-201472
• .BETA.-BROMOISOBUTANOIC ACID
• (2RS)-3-Bromo-2-methyl-propanoic Acid; Captopril Imp. D (EP); Captopril Impurity D
• EN300-147245
• CAPTOPRIL IMPURITY D (EP IMPURITY)
• NSC201472
• 3-bromo-2-methylpropanoic acid
• (+/-)-3-BROMO-2-METHYLPROPIONIC ACID
• MFCD01310530
• HY-W015332
• 3-Bromoisobutyric Acid
• CS-W016048
• B2571
• 80586-28-3
• PROPIONIC ACID, 3-BROMO-2-METHYL-
• CAPTOPRIL IMPURITY D [EP IMPURITY]
• 56970-78-6
• BETA-BROMOISOBUTANOIC ACID
• SCHEMBL348640
• UNII-07304AI75I
• Z1201620907

• Inchi： 1S/C4H7BrO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)
• InChI Key： BUPXDXGYFXDDAA-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)C

Computed Properties

• Exact Mass: 165.96294g/mol
• Monoisotopic Mass: 165.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų